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Abstract
The photo-Fries rearrangement is a powerful photochemical transformation that converts

phenolic esters into hydroxy aryl ketones, which are valuable intermediates in the synthesis of

pharmaceuticals and other fine chemicals. This document provides a detailed experimental

protocol for the photo-Fries rearrangement of 1-naphthyl benzoate to yield its corresponding

ortho and para isomers: 2-benzoyl-1-naphthol and 4-benzoyl-1-naphthol. The protocol includes

reaction setup, irradiation conditions, product isolation, and analytical methods. Additionally,

quantitative data on reaction conversion is presented, and the underlying reaction mechanism

and experimental workflow are illustrated with diagrams.

Introduction
The photo-Fries rearrangement is the photochemical counterpart to the thermal, Lewis acid-

catalyzed Fries rearrangement. This light-induced reaction proceeds through a radical

mechanism, offering an alternative synthetic route that can often be performed under milder

conditions. Upon absorption of UV light, 1-naphthyl benzoate undergoes homolytic cleavage

of the ester bond, generating a benzoyl radical and a 1-naphthoxy radical pair within a solvent

cage. Subsequent recombination of these radicals at the ortho and para positions of the

naphthyl ring leads to the formation of 2-benzoyl-1-naphthol and 4-benzoyl-1-naphthol,

respectively.
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Quantitative Data Summary
The photo-Fries rearrangement of 1-naphthyl benzoate yields a mixture of the ortho and para

isomers. The relative conversion to the rearranged products is dependent on the reaction

conditions.

Starting
Material

Products Solvent
Conversion
(%)

Reference

1-Naphthyl

benzoate

2-Benzoyl-1-

naphthol and 4-

Benzoyl-1-

naphthol

Aqueous (in

presence of a

water-soluble

capsule)

60-70

Experimental Protocol
This protocol is adapted from established procedures for the photo-Fries rearrangement of

naphthyl esters.

Materials and Equipment:

1-Naphthyl benzoate

Methanol (spectroscopic grade)

Ethyl acetate (analytical grade)

Acetonitrile (analytical grade)

Hydrochloric acid (10% solution)

Anhydrous magnesium sulfate

Quartz or Pyrex test tubes

450 W medium-pressure mercury lamp

Nitrogen gas source
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Magnetic stirrer and stir bar

Rotary evaporator

Column chromatography setup (silica gel)

Thin-layer chromatography (TLC) plates

Standard laboratory glassware

Analytical instruments: Gas Chromatograph-Mass Spectrometer (GC-MS), Nuclear Magnetic

Resonance (NMR) spectrometer

Procedure:

1. Reaction Setup: a. Dissolve 50 mg of 1-naphthyl benzoate in 10 mL of methanol in a quartz

test tube. b. Place a small magnetic stir bar in the test tube. c. Purge the solution with a gentle

stream of dry nitrogen gas for 20 minutes to remove dissolved oxygen. d. Seal the test tube

securely.

2. Irradiation: a. Place the test tube in a suitable reactor equipped with a 450 W medium-

pressure mercury lamp. b. Ensure the reaction vessel is positioned at a consistent distance

from the lamp. c. Irradiate the solution for 16 hours while maintaining gentle stirring. Note: For a

faster conversion (around 60-70%), a reaction time of 2 hours in a Pyrex test tube can be

employed when using a water-soluble host capsule in an aqueous buffer, as described in the

literature.

3. Work-up and Product Isolation: a. After irradiation, allow the reaction mixture to cool to room

temperature. b. Transfer the solution to a round-bottom flask and remove the methanol using a

rotary evaporator. c. To extract the products, dissolve the residue in a mixture of ethyl acetate

and acetonitrile (6:4 ratio). d. Wash the organic layer with a 10% HCl solution, followed by

water. e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

4. Purification and Analysis: a. Purify the crude product mixture by column chromatography on

silica gel, eluting with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).

b. Monitor the separation using TLC. c. Isolate the fractions containing the ortho (2-benzoyl-1-
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naphthol) and para (4-benzoyl-1-naphthol) isomers. d. Characterize the purified products using

NMR and GC-MS to confirm their identity and purity.

Visualizations
Reaction Mechanism
Caption: Reaction mechanism of the photo-Fries rearrangement of 1-naphthyl benzoate.

Experimental Workflow
Caption: Experimental workflow for the photo-Fries rearrangement of 1-naphthyl benzoate.

To cite this document: BenchChem. [Application Notes and Protocols: Photo-Fries
Rearrangement of 1-Naphthyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617071#experimental-protocol-for-photo-fries-
rearrangement-of-1-naphthyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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